Cas no 758684-88-7 (methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate)

methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate structure
758684-88-7 structure
Product Name:methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate
CAS No:758684-88-7
MF:C7H11NO2
MW:141.167742013931
MDL:MFCD23164156
CID:549621
PubChem ID:12085064
Update Time:2025-04-19

methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentane-1-carboxylicacid, 3-amino-, methyl ester
    • Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-amino-, methyl ester (9CI)
    • 3-Amino-bicyclo[1.1.1]pentane-1-carboxylic acid methyl ester
    • methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate
    • SCHEMBL19766520
    • SY029946
    • SB10883
    • AS-53766
    • methyl3-aminobicyclo[1.1.1]pentane-1-carboxylate
    • 758684-88-7
    • P17080
    • CS-0049128
    • MFCD23164156
    • EN300-37466768
    • AKOS026740240
    • EN300-151131
    • MDL: MFCD23164156
    • Inchi: 1S/C7H11NO2/c1-10-5(9)6-2-7(8,3-6)4-6/h2-4,8H2,1H3
    • InChI Key: IIYIKAGIHQBRNZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C12CC(C1)(C2)N)=O

Computed Properties

  • Exact Mass: 141.078978594g/mol
  • Monoisotopic Mass: 141.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 52.3Ų

methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate Pricemore >>

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